3,4-dimethoxy-2-[(3-methyl-3-phenylpiperidin-1-yl)methyl]pyridine
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Description
3,4-dimethoxy-2-[(3-methyl-3-phenylpiperidin-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C20H26N2O2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.199428076 g/mol and the complexity rating of the compound is 386. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-assisted Synthesis and Biological Activities
Research on pyrazolopyridine derivatives, which are structurally related to the compound of interest, has shown significant advancements in synthesis techniques and biological activity assessment. For instance, microwave-assisted synthesis has been employed to produce new pyrazolopyridines, demonstrating notable antioxidant, antitumor, and antimicrobial activities. This approach not only improves the efficiency of compound synthesis but also contributes to the discovery of molecules with potential therapeutic applications (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).
Structural and Electronic Properties
The study of pyridine derivatives extends into the investigation of their structural and electronic characteristics. For instance, the formation of hydrogen-bonded dimers and the exploration of their crystal lattice structures have been topics of interest. These studies contribute to a deeper understanding of the molecular interactions and properties that influence the behavior of pyridine-based compounds in various states (Jin, Pan, Xu, & Xu, 2000).
Photophysical and Electrochemical Studies
Research into the photophysical and electrochemical properties of metalated pyridine derivatives reveals insights into their potential applications in materials science, including light-emitting devices and electrochemical sensors. The synthesis and characterization of such complexes underline the versatility of pyridine derivatives in developing new materials with desirable optical and electrical properties (Garces, King, & Watts, 1988).
Nonlinear Optical Materials
The design and synthesis of pyridine-containing compounds have also been directed toward applications in nonlinear optics (NLO). Studies on thiopyrimidine derivatives, for example, have highlighted the potential of pyridine-based molecules in the development of materials with significant NLO properties, suitable for optoelectronic applications. Such research not only expands the utility of these compounds but also contributes to the advancement of technology in fields requiring materials with high NLO activity (Hussain et al., 2020).
Properties
IUPAC Name |
3,4-dimethoxy-2-[(3-methyl-3-phenylpiperidin-1-yl)methyl]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c1-20(16-8-5-4-6-9-16)11-7-13-22(15-20)14-17-19(24-3)18(23-2)10-12-21-17/h4-6,8-10,12H,7,11,13-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSBOFKPVHSIQGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)CC2=NC=CC(=C2OC)OC)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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